Cas no 68985-05-7 (Bis(benzotriazol-1-yl)methanone)

Bis(benzotriazol-1-yl)methanone Properties

Names and Identifiers

• 1,1'-CARBONYLBISBENZOTRIAZOLE, 97
• bis(benzotriazol-1-yl)methanone
• 1,1'-carbonylbisbenzotriazole
• 1H,1'H-1,1'-carbonyl-bis-benzotriazole
• carbonyl bis-benzotriazole
• carbonyl di-1,2,3-benzotriazole
• di(1H-1,2,3-benzotriazol-1-yl)methanone
• Bis(1H-benzo[d][1,2,3]triazol-1-yl)methanone
• 1-(1H-1,2,3-Benzotriazole-1-carbonyl)-1H-1,2,3-benzotriazole
• Bis(1H-benzotriazol-1-yl)methanone
• 1,1'-Carbonylbis(1H-benzotriazole)
• bis-(1h-benzotriazol-1-yl)-methanone
• +Expand

• MDL： MFCD00130234
• InChIKey： ZXYBIPTYOWWVQD-UHFFFAOYSA-N
• Inchi： 1S/C13H8N6O/c20-13(18-11-7-3-1-5-9(11)14-16-18)19-12-8-4-2-6-10(12)15-17-19/h1-8H
• SMILES： O=C(N1C2=C([H])C([H])=C([H])C([H])=C2N=N1)N1C2=C([H])C([H])=C([H])C([H])=C2N=N1

Computed Properties

• Exact Mass: 264.07600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Heavy Atom Count: 20
• Complexity: 357
• XLogP3: 2.3
• Topological Polar Surface Area: 78.5

Experimental Properties

• LogP: 1.69240
• PSA: 78.49000
• Boiling Point: 100 °C